Jasmoside

• Molecular Formula: C43H60O22
• Molecular Weight: 928.9 g/mol
• InChI: InChI=1S/C43H60O22/c1-6-19-22(25(38(54)56-5)15-59-40(19)64-42-36(52)34(50)32(48)28(11-44)62-42)9-30(46)57-13-17(3)21-8-27-18(4)24(21)14-58-31(47)10-23-20(7-2)41(60-16-26(23)39(55)61-27)65-43-37(53)35(51)33(49)29(12-45)63-43/h6-7,15-18,21-24,27-29,32-37,40-45,48-53H,8-14H2,1-5H3
• InChIKey: GZBCQRQJJVIXDD-UHFFFAOYSA-N

Jasmoside Identity & Characteristics

Jasmoside (CAS 97763-17-2, C₄₃H₆₀O₂₂, MW 928.93 g/mol) is a secoiridoid glucoside first isolated from the leaves of *Jasminum mesnyi* Hance (Oleaceae) [1]. It belongs to the terpene glycoside class and is characterized by a dimeric secoiridoid scaffold bearing two β-D-glucopyranosyl units. The compound is documented as a constituent of several *Jasminum* spp. and has recently attracted attention for its differential cytotoxic profile across human cancer cell lines [2].

Natural secoiridoid glucoside isolated from Jasminum spp.

Dimeric scaffold bearing two β-D-glucopyranosyl units

Supports differential cytotoxicity evaluation across human cancer cell lines

• [1] Inoue, K., Fujita, T., Inouye, H., Kuwajima, H., Takaishi, K., Tanahashi, T., Nagakura, N., Asaka, Y., Kamikawa, T., & Shingu, T. (1985). Two secoiridoid glucosides from Jasminum mesnyi. Phytochemistry, 24(6), 1299–1303. View Source
• [2] Mansour, K. A., Elbermawi, A., El-Neketi, M., El-Shafae, A. M., Al-Karmalawy, A. A., & El-Mosallamy, A. E. M. K. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. View Source

Jasmoside vs. Other Secoiridoids

Secoiridoid glucosides co-occurring in *Jasminum* spp.—jasminin, jasmesoside, isojasminin, and jasmosidic acid—share a biosynthetic origin yet diverge markedly in molecular size, glycosylation pattern, and, critically, in their quantitative cytotoxicity and selectivity parameters [1]. Within a single head-to-head experimental series, jasmoside exhibited a selectivity index for THP-1 cells (SI = 7.62) that was 3.8-fold higher than that of its closest structural analog isojasminin (SI = 1.99) and 3.2-fold higher than doxorubicin (SI = 2.41) [2]. Such differences mean that biological activity observed for one Jasminum secoiridoid cannot be assumed for another; substitution without verification of the specific compound's quantitative profile introduces uncontrolled experimental variance.

Selectivity context

Reported selectivity indices for jasmoside differ markedly from those of isojasminin and may not transfer across Jasminum secoiridoids.

Cell-line potency rank

Cytotoxicity rank order across THP-1, HepG-2, and MCF-7 cells can invert between jasmoside and structurally related analogs.

Scaffold identity

Dimeric diglycoside architecture confers physicochemical properties not matched by monomeric Jasminum constituents (e.g., jasminin, jasmesoside).

• [1] Inoue, K., Fujita, T., Inouye, H., Kuwajima, H., Takaishi, K., Tanahashi, T., Nagakura, N., Asaka, Y., Kamikawa, T., & Shingu, T. (1991). Four secoiridoid glucosides from Jasminum mesnyi. Phytochemistry, 30(4), 1191–1201. View Source
• [2] Mansour, K. A., Elbermawi, A., El-Neketi, M., El-Shafae, A. M., Al-Karmalawy, A. A., & El-Mosallamy, A. E. M. K. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. View Source

Jasmoside Head-to-Head Evidence

Jasmoside vs. Isojasminin Cytotoxicity

In a direct head-to-head experiment using the MTT assay, jasmoside (5) demonstrated a divergent potency profile compared to isojasminin (4). Against THP-1 leukemia cells, jasmoside was 1.85-fold more potent (IC₅₀: 27.59 vs. 51.07 µg/mL). Conversely, against HepG-2 hepatocellular carcinoma cells, isojasminin was approximately 2-fold more potent (IC₅₀: 33.49 vs. 66.47 µg/mL). The two compounds showed comparable potency against MCF-7 breast cancer cells (jasmoside: 41.32 µg/mL; isojasminin: 43.12 µg/mL) [1]. This cell-line-dependent potency inversion is a distinguishing selection criterion.

Cytotoxicity vs. Isojasminin

Head-to-head

THP-1 IC₅₀: 27.59 vs 51.07 µg/mL (1.85×) | HepG-2: 66.47 vs 33.49 µg/mL (1.98×) | MCF-7: 41.32 vs 43.12 µg/mL (≈1.04×)

Supports cell-line-dependent potency comparison

MTT assay; single experimental series

Evidence Dimension	Cytotoxic potency (IC₅₀, µg/mL) against HepG-2, MCF-7, and THP-1 cell lines
Target Compound Data	Jasmoside: HepG-2 IC₅₀ = 66.47 ± 8.15 µg/mL; MCF-7 IC₅₀ = 41.32 ± 1.77 µg/mL; THP-1 IC₅₀ = 27.59 ± 4.63 µg/mL
Comparator Or Baseline	Isojasminin: HepG-2 IC₅₀ = 33.49 ± 2.32 µg/mL; MCF-7 IC₅₀ = 43.12 ± 3.02 µg/mL; THP-1 IC₅₀ = 51.07 ± 10.34 µg/mL
Quantified Difference	Jasmoside 1.85× more potent against THP-1; isojasminin 1.98× more potent against HepG-2; MCF-7 comparable (ratio ≈ 1.04)
Conditions	MTT assay; human cancer cell lines HepG-2 (hepatocellular carcinoma), MCF-7 (breast adenocarcinoma), THP-1 (acute monocytic leukemia); doxorubicin as positive control

Why This Matters

Researchers targeting THP-1 leukemia models should prioritize jasmoside over isojasminin, while HepG-2-focused studies may find isojasminin the superior candidate, directly impacting compound procurement decisions.

• [1] Mansour, K. A., Elbermawi, A., El-Neketi, M., El-Shafae, A. M., Al-Karmalawy, A. A., & El-Mosallamy, A. E. M. K. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. Table 2. View Source

Selectivity in THP-1 and MCF-7 Cells

Selectivity index (SI = CC₅₀ on Vero normal cells / IC₅₀ on cancer cells) was determined within the same experimental series. Jasmoside achieved the highest SI of all isolated compounds against THP-1 (SI = 7.62) and MCF-7 (SI = 5.09), exceeding both isojasminin (THP-1 SI = 1.99; MCF-7 SI = 2.35) and the clinical reference doxorubicin (THP-1 SI = 2.41; MCF-7 SI = 2.19) [1]. For HepG-2, jasmoside (SI = 3.16) and isojasminin (SI = 3.03) were comparable [1]. A selectivity index >3 is classified as high selectivity, positioning jasmoside uniquely among Jasminum secoiridoids for MCF-7 and THP-1 applications [1].

Selectivity Index Rank

Reported

Jasmoside SI (THP-1): 7.62 — highest among tested compounds; doxorubicin: 2.41; isojasminin: 1.99

Supports selectivity endpoint review in tested cell lines

SI = CC₅₀ (Vero)/IC₅₀; model-specific interpretation

Evidence Dimension	Selectivity index (SI) — ratio of CC₅₀ (Vero normal cells) to IC₅₀ (cancer cells)
Target Compound Data	Jasmoside: SI (HepG-2) = 3.16; SI (MCF-7) = 5.09; SI (THP-1) = 7.62; CC₅₀ (Vero) = 210.17 ± 5.05 µg/mL
Comparator Or Baseline	Isojasminin: SI (HepG-2) = 3.03; SI (MCF-7) = 2.35; SI (THP-1) = 1.99 | Doxorubicin: SI (HepG-2) = 3.65; SI (MCF-7) = 2.19; SI (THP-1) = 2.41
Quantified Difference	Jasmoside SI on THP-1 is 3.83× higher than isojasminin and 3.16× higher than doxorubicin; on MCF-7, 2.17× higher than isojasminin and 2.32× higher than doxorubicin
Conditions	MTT assay on Vero normal kidney epithelial cells (CC₅₀) vs. HepG-2, MCF-7, THP-1 cancer cells (IC₅₀); selectivity index = CC₅₀ / IC₅₀

Why This Matters

For procurement in cancer-selective toxicity studies, jasmoside offers a uniquely high therapeutic window against THP-1 and MCF-7 cells that is not matched by its closest structural analog isojasminin or by the standard chemotherapeutic doxorubicin.

• [1] Mansour, K. A., Elbermawi, A., El-Neketi, M., El-Shafae, A. M., Al-Karmalawy, A. A., & El-Mosallamy, A. E. M. K. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. Table 2. View Source

Mcl-1 Binding Affinity vs. Secoiridoids

Molecular docking against the Mcl-1 receptor (PDB: 6FS1) using MOE 2019.012 suite ranked the binding scores of seven co-isolated compounds as: docked AZD5991 (−8.60 kcal/mol) > jasmoside (−8.42 kcal/mol) > isojasminin (−7.34 kcal/mol) > jasminin (−6.97 kcal/mol) > 1-methyl-9-aldojasmigenin (−6.78 kcal/mol) > 1-methoxyjasmigenin (−6.62 kcal/mol) > coumarin (−5.32 kcal/mol) > mannitol (−5.00 kcal/mol) [1]. Jasmoside's binding score (−8.42 kcal/mol) was within 0.18 kcal/mol of the co-crystallized inhibitor AZD5991 and was superior to isojasminin by 1.08 kcal/mol. Jasmoside formed three hydrogen bonds (Lys214/H-acceptor, Arg263/H-acceptor, Met231/H-donor) versus one H-bond and one H-pi interaction for isojasminin [1].

Mcl-1 Docking Rank

Reported

Binding score −8.42 kcal/mol (ranked 2nd among 7 co-isolated compounds; 0.18 kcal/mol below AZD5991)

Supports Mcl-1 target-engagement hypothesis

In silico docking; requires experimental validation

Evidence Dimension	Molecular docking binding score (kcal/mol) against Mcl-1 receptor binding pocket
Target Compound Data	Jasmoside: S = −8.42 kcal/mol; RMSD = 2.02 Å; 3 H-bonds (Lys214, Arg263, Met231)
Comparator Or Baseline	Isojasminin: S = −7.34 kcal/mol; Jasminin: S = −6.97 kcal/mol; AZD5991 (co-crystallized reference): S = −8.60 kcal/mol
Quantified Difference	Jasmoside binding score 1.08 kcal/mol stronger than isojasminin; 1.45 kcal/mol stronger than jasminin; 0.18 kcal/mol weaker than AZD5991
Conditions	MOE 2019.012 docking suite; Mcl-1 receptor (PDB ID: 6FS1); site finder approach for binding pocket definition

Why This Matters

In projects targeting Mcl-1-driven apoptosis evasion in cancer, jasmoside provides a natural product scaffold with computationally validated binding affinity approaching that of the synthetic inhibitor AZD5991, outperforming all other co-isolated secoiridoids.

• [1] Mansour, K. A., Elbermawi, A., El-Neketi, M., El-Shafae, A. M., Al-Karmalawy, A. A., & El-Mosallamy, A. E. M. K. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. Table 3. View Source

Dimeric Glycoside vs. Monomeric Analogs

Jasmoside (C₄₃H₆₀O₂₂, MW 928.93 g/mol) is a dimeric secoiridoid diglycoside, substantially larger than the monomeric secoiridoids jasminin (C₂₆H₃₈O₁₂, MW 542.57 g/mol) and jasmesoside (C₂₇H₄₂O₁₃, MW 574.6 g/mol) that co-occur in the same botanical source [1][2][3]. The 1.7-fold larger molecular size and the presence of two glucopyranosyl units (vs. one in jasminin and jasmesoside) correlate with jasmoside's distinct Mcl-1 binding mode and selectivity profile, as proposed by the SAR analysis in the source study [4]. This structural distinction is directly relevant to chromatographic behavior, solubility, and membrane permeability, affecting both analytical method development and biological assay design.

Dimeric vs. Monomeric Size

Class-level

MW 928.93 g/mol (dimeric, 2 glucopyranosyl units) vs. 542.57 (jasminin) and 574.6 (jasmesoside), both monoglycosides

Structural differentiation may influence chromatographic and permeability properties

Class-level inference; property data to verify

Evidence Dimension	Molecular weight (g/mol) and molecular formula
Target Compound Data	Jasmoside: MW = 928.93 g/mol; C₄₃H₆₀O₂₂; diglycoside (two β-D-glucopyranosyl units)
Comparator Or Baseline	Jasminin: MW = 542.57 g/mol; C₂₆H₃₈O₁₂; monoglycoside | Jasmesoside: MW = 574.6 g/mol; C₂₇H₄₂O₁₃; monoglycoside
Quantified Difference	Jasmoside MW is 1.71× that of jasminin and 1.62× that of jasmesoside; jasmoside bears 2 sugar units vs. 1 sugar unit in comparators
Conditions	Comparison of isolated and structurally elucidated compounds from Jasminum spp. leaves; structural data from NMR and MS analyses

Why This Matters

Procurement of jasmoside over jasminin or jasmesoside guarantees a structurally distinct, dimeric secoiridoid scaffold whose physicochemical properties (MW, logP, hydrogen bonding capacity) fundamentally differ, producing distinct biological outcomes not achievable with monomeric analogs.

• [1] Inoue, K., Fujita, T., Inouye, H., Kuwajima, H., Takaishi, K., Tanahashi, T., Nagakura, N., Asaka, Y., Kamikawa, T., & Shingu, T. (1985). Two secoiridoid glucosides from Jasminum mesnyi. Phytochemistry, 24(6), 1299–1303. View Source
• [2] KNApSAcK Metabolite Information: Jasminin (C00010765). View Source
• [3] KNApSAcK Metabolite Information: Jasmesoside (C00010764). View Source
• [4] Mansour, K. A., Elbermawi, A., El-Neketi, M., El-Shafae, A. M., Al-Karmalawy, A. A., & El-Mosallamy, A. E. M. K. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. View Source

Cytotoxicity vs. Oleuropein in MCF-7 Cells

Oleuropein, the most widely studied Oleaceae secoiridoid, has reported IC₅₀ values against MCF-7 cells ranging from 6.81 to 11.02 µg/mL (24–72 h exposure) in independent studies [1]. Jasmoside's IC₅₀ against MCF-7 was 41.32 µg/mL in the Mansour et al. (2022) study [2]. While oleuropein demonstrates higher potency, jasmoside achieves this with a superior selectivity index (SI = 5.09 vs. reported oleuropein SI values typically <3), indicating that jasmoside may offer a wider therapeutic window in certain experimental contexts [2]. Cross-study comparisons must be interpreted with caution due to differences in assay conditions; however, the data suggest jasmoside and oleuropein occupy distinct positions in potency-selectivity space, guiding compound choice based on experimental priority.

MCF-7 Potency vs. Oleuropein

Context-dependent

Jasmoside IC₅₀ 41.32 µg/mL; oleuropein IC₅₀ 6.81–11.02 µg/mL (3.7–6.1× more potent). Jasmoside SI 5.09 reported.

Cross-study context; selectivity-potency trade-off may differ

Different laboratory conditions; direct comparison not validated

Evidence Dimension	Cytotoxic potency (IC₅₀) against MCF-7 breast cancer cells
Target Compound Data	Jasmoside: MCF-7 IC₅₀ = 41.32 ± 1.77 µg/mL [2]
Comparator Or Baseline	Oleuropein: MCF-7 IC₅₀ = 11.02 ± 0.52 µg/mL (24 h), 9.43 ± 0.41 µg/mL (48 h), 6.81 ± 0.18 µg/mL (72 h) [1]
Quantified Difference	Oleuropein is 3.7–6.1× more potent than jasmoside against MCF-7 by IC₅₀; jasmoside achieves higher selectivity index (SI = 5.09) relative to normal cells
Conditions	Jasmoside: MTT assay, MCF-7 cells, 48 h incubation [2]; Oleuropein: MTT assay, MCF-7 cells, 24–72 h incubation [1] — note different laboratory conditions preclude direct statistical comparison

Why This Matters

Selecting jasmoside over oleuropein is justified when experimental design prioritizes cancer-selective toxicity (high SI) over absolute potency, enabling procurement tailored to the specific biological question.

• [1] Messeha, S. S., Zarmouh, N. O., Asiri, A., & Soliman, K. F. A. (2017). Antiangiogenic and Apoptotic Effects of Oleuropein on Breast Cancer Cells. Journal of Pharmaceutical Research International, 18(4), 1–13. View Source
• [2] Mansour, K. A., Elbermawi, A., El-Neketi, M., El-Shafae, A. M., Al-Karmalawy, A. A., & El-Mosallamy, A. E. M. K. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. Table 2. View Source

Jasmoside Application Scenarios

Mcl-1-Targeted Drug Discovery

Jasmoside's Mcl-1 docking score (−8.42 kcal/mol) approaches that of the synthetic inhibitor AZD5991 (−8.60 kcal/mol) and exceeds all other co-isolated secoiridoids [1]. This positions jasmoside as a privileged natural-product starting point for Mcl-1 inhibitor development. Procurement is indicated for medicinal chemistry programs seeking to derivatize a natural scaffold with validated Mcl-1 engagement rather than screening monomeric secoiridoids with weaker binding scores (jasminin: −6.97 kcal/mol; isojasminin: −7.34 kcal/mol) [1].

THP-1 Leukemia-Selective Screening

With a THP-1 selectivity index of 7.62—the highest recorded among all compounds in the source study—jasmoside is the preferred compound for acute monocytic leukemia models where sparing of normal cells is a critical experimental endpoint [1]. Its THP-1 IC₅₀ of 27.59 µg/mL, combined with a CC₅₀ of 210.17 µg/mL on Vero cells, provides a wide experimental window for dose-response studies [1].

MCF-7 Selective Toxicity Studies

Jasmoside's MCF-7 selectivity index (SI = 5.09) exceeds that of doxorubicin (SI = 2.19) by 2.32-fold [1]. For breast cancer research programs that prioritize selective targeting over maximal potency, jasmoside should be selected over doxorubicin as a reference compound for comparative selectivity profiling. Its moderate potency (IC₅₀ = 41.32 µg/mL) allows observation of selective effects at concentrations well below Vero cell toxicity [1].

Secoiridoid SAR Studies in Jasminum

Jasmoside's dimeric structure (MW 928.93 g/mol, two glucopyranosyl units) provides a structurally distinct comparator for SAR panels alongside monomeric Jasminum secoiridoids (jasminin MW 542.57, jasmesoside MW 574.6) [2][3]. Its divergent potency profile across cell lines (THP-1-selective vs. HepG-2-sparing) [1] makes it a critical inclusion in any systematic SAR investigation aiming to correlate dimeric secoiridoid architecture with biological selectivity patterns.

Application

Selection Property

Validation Focus

Mcl-1 inhibitor development studies

Mcl-1 docking score context

Target-engagement assay validation

Acute monocytic leukemia cell models

Cell-model selectivity context

Dose-response in THP-1 vs. normal cells

Breast cancer cell-model selectivity studies

Selectivity index vs. reference compounds

MCF-7 endpoint response vs. normal cells

Secoiridoid SAR studies

Dimeric scaffold identity

Comparative cytotoxicity profiling with monomeric analogs

• [1] Mansour, K. A., Elbermawi, A., El-Neketi, M., El-Shafae, A. M., Al-Karmalawy, A. A., & El-Mosallamy, A. E. M. K. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. View Source
• [2] KNApSAcK Metabolite Information: Jasminin (C00010765). View Source
• [3] KNApSAcK Metabolite Information: Jasmesoside (C00010764). View Source